Cas no 2680794-94-7 (benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate
• CAS No: 2680794-94-7
• MF: C₁₉H₁₄FN₃O₂
• MW: 335.331767559052
• CID: 5627228
• PubChem ID: 165926250
• Update Time: 2025-07-22

benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680794-94-7
• EN300-28296312
• benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate

• Inchi： 1S/C19H14FN3O2/c1-12-15-9-14(20)7-8-17(15)22-18(16(12)10-21)23-19(24)25-11-13-5-3-2-4-6-13/h2-9H,11H2,1H3,(H,22,23,24)
• InChI Key： AHOBZAZNKLTWSC-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C)C(C#N)=C(NC(=O)OCC1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 335.10700486g/mol
• Monoisotopic Mass: 335.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate

Research Brief on Benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate (CAS: 2680794-94-7): Recent Advances and Applications

Benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate (CAS: 2680794-94-7) is a specialized quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyano group, fluorine substitution, and a carbamate linkage, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a scaffold for drug development, particularly in oncology and infectious diseases.

The synthesis of benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate involves multi-step organic reactions, with recent advancements emphasizing greener methodologies and higher yields. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that reduces the use of hazardous reagents while maintaining a high purity of the final product. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

In terms of biological activity, benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate has demonstrated potent inhibitory effects against specific kinase targets implicated in cancer progression. Research conducted by the National Cancer Institute (NCI) revealed that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. These findings were corroborated by in vitro and in vivo studies, where the compound showed significant tumor growth suppression in xenograft models.

Beyond oncology, recent investigations have explored the antimicrobial properties of benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The compound's mechanism involves disruption of bacterial cell wall synthesis, a novel approach that could address the growing issue of antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate. Pharmacokinetic studies indicate moderate bioavailability, necessitating further formulation optimization. Additionally, toxicity profiles are under rigorous evaluation to ensure safety for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles.

In conclusion, benzyl N-(3-cyano-6-fluoro-4-methylquinolin-2-yl)carbamate (CAS: 2680794-94-7) represents a versatile and potent compound with broad therapeutic potential. Ongoing research aims to refine its synthesis, elucidate its mechanisms, and expand its applications, positioning it as a key player in future drug development pipelines.